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Compound of Interest |

Methyl 5-

Compound Name: [(pentafluorophenoxy)methyl]-2-
furoate

CAS No.: 402600-23-1

Cat. No.: B445097

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate. This
molecule incorporates a furan-2-carboxylate core, a common scaffold in medicinal chemistry,
with a pentafluorophenoxy moiety, a functional group known to enhance metabolic stability and
modulate pharmacokinetic properties. This document is intended to serve as a valuable
resource for researchers and professionals engaged in drug discovery and development,
offering insights into the strategic design and utilization of this and similar chemical entities.

Chemical Identity and Physicochemical Properties

Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate is a halogenated aromatic ether and a
derivative of 2-furoic acid. The presence of the highly electronegative fluorine atoms in the
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pentafluorophenoxy group significantly influences the electronic properties and reactivity of the

molecule.

Table 1: Physicochemical Properties of Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate

Property Value Source
Molecular Formula C13H7Fs04

Molecular Weight 322.19 g/mol

logP (predicted) 3.7443

Not available (predicted to be

Melting Point )

a solid at room temperature)
Boiling Point Not available

Predicted to be soluble in

common organic solvents like
Solubility dichloromethane, ethyl

acetate, and acetone;

sparingly soluble in water.

Note: Experimental data for melting point and boiling point are not readily available. Predictions

are based on the properties of structurally similar compounds.

Synthesis and Purification

A plausible and efficient synthetic route to Methyl 5-[(pentafluorophenoxy)methyl]-2-furoate

is via a Williamson ether synthesis. This well-established reaction involves the coupling of an

alkoxide with a suitable alkyl halide or sulfonate. In this proposed synthesis, the key step is the

reaction of methyl 5-(hydroxymethyl)-2-furoate with pentafluorophenol in the presence of a

base.

Proposed Synthetic Pathway
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Step 1: Synthesis of Methyl 5-(hydroxymethyl)-2-furoate

Vilsmeier-Haack Reagents (. !
Furfuryl alcohol (OMF, POl

5-(Hydroxymethyl)-2-furoic acid Methyl 5-(hydroxymethy))-2-furoate

ﬁ/lethyl 5-[(pentafluorophenoxy)methyl]-Z-furoata
Furan Core | Pentafluorophenoxy Group
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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